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Compound of Interest

Compound Name: ML 315

Cat. No.: B15580232

Essential Safety and Handling Guide for ML 315

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the small molecule
kinase inhibitor ML 315. Adherence to these protocols is essential for ensuring a safe
laboratory environment and maintaining the integrity of your research. ML 315 is an inhibitor of
cdc2-like kinases (Clk) and DYRK kinases and should be handled with care.

Hazard Identification and Personal Protective
Equipment (PPE)

ML 315 hydrochloride is classified as a hazardous substance. It is crucial to use appropriate
personal protective equipment to minimize exposure and prevent adverse health effects. The
primary hazards include skin, eye, and respiratory irritation[1].

Summary of Required Personal Protective Equipment:
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Protection Type Specification Rationale
) Chemical-resistant gloves To prevent skin contact and
Hand Protection . o
(e.g., nitrile) irritation[1].
] Safety glasses with side- To protect eyes from splashes
Eye/Face Protection )
shields or goggles and dust[1].

) ] Laboratory coat and )
Skin and Body Protection ) ) ] To prevent skin exposure[1].
appropriate protective clothing

Use in a well-ventilated area. If
) ) dusts are generated, a NIOSH-  To avoid inhalation and
Respiratory Protection ) ) ) o
approved respirator is respiratory tract irritation[1].

recommended.

Safe Handling and Operational Plan

Proper handling procedures are vital when working with ML 315 to ensure both personal safety
and experimental accuracy.

Experimental Workflow:
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Caption: A typical workflow for handling ML 315, from preparation to disposal.
Step-by-Step Handling Protocol:

e Preparation:
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o Always work in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure[1].

o Before handling, ensure you are wearing the appropriate personal protective equipment as
outlined in the table above.

o When weighing the solid compound, avoid generating dust[1].
e Handling:
o Avoid direct contact with skin, eyes, and clothing[1].
o Wash hands thoroughly after handling the compound][1].
o Keep the container tightly closed when not in use[1].
e Storage:
o Store ML 315 in a tightly sealed container in a cool, dry, and well-ventilated place[1].

o For long-term storage, it is recommended to store it at -20°C for up to one month in
solvent or -80°C for up to six months[1].

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Wash off with plenty of soap and water. Remove
) contaminated clothing and wash it before reuse.
Skin Contact e .
If skin irritation occurs, seek medical

attention[1].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o )
do. Continue rinsing. If eye irritation persists, get

medical advice/attention[1].

Move the person to fresh air and keep them in a
Inhalation position comfortable for breathing. Call a poison

center or doctor if you feel unwell[1].

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention[1].

Disposal Plan

Proper disposal of ML 315 and its containers is crucial to prevent environmental contamination
and ensure regulatory compliance.

Disposal Workflow:

Waste Segregation ( Containment

frerefl . . . Final Disposal
Liquid Waste (solutions containing ML 315) Collect in a labeled, leak-proof hazardous waste container

(Dlspose through an approved hazardous waste disposal faclllt))

(Solid Waste (unused compound, contaminated consumablesDi Seal in a labeled, compatible hazardous waste comaine)
-

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of ML 315 waste.
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Disposal Guidelines:

e Waste Characterization: ML 315 waste should be treated as hazardous chemical waste.

o Containerization:

o Collect solid waste, such as unused compound and contaminated lab supplies (e.g.,
pipette tips, tubes), in a designated, properly labeled hazardous waste container.

o Collect liquid waste, including solutions containing ML 315, in a separate, leak-proof, and
clearly labeled hazardous waste container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("ML 315"), and any other identifiers required by your institution's
environmental health and safety department.

» Final Disposal: Dispose of all ML 315 waste through your institution's hazardous waste
management program. Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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